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Compound of Interest

Compound Name: 3,5-Difluoro-2-nitrophenol

Cat. No.: B127638 Get Quote

Application Note and Protocol: Synthesis of 3,5-
Difluoro-2-nitrophenol
Audience: Researchers, scientists, and drug development professionals.

Introduction
3,5-Difluoro-2-nitrophenol is a valuable intermediate in organic synthesis, particularly in the

development of novel pharmaceutical and agrochemical compounds. Its specific substitution

pattern offers a unique scaffold for the introduction of further functionalities. This document

provides a detailed experimental protocol for the synthesis of 3,5-Difluoro-2-nitrophenol via

the nucleophilic aromatic substitution of 1,3,5-trifluoro-2-nitrobenzene. The protocol is intended

for laboratory-scale preparation and has been adapted from established literature procedures.

[1]

Experimental Protocol
A detailed methodology for the synthesis of 3,5-Difluoro-2-nitrophenol is provided below.

Materials:

1,3,5-Trifluoro-2-nitrobenzene

Dimethyl sulfoxide (DMSO)
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10 N Sodium hydroxide solution

1 N Hydrochloric acid

Ether

Anhydrous magnesium sulfate

Chloroform

Ethyl acetate

Silica gel for column chromatography

Standard laboratory glassware

Magnetic stirrer

Rotary evaporator

Procedure:

Reaction Setup: To a reaction flask, add dimethyl sulfoxide (50 mL) and 10 N sodium

hydroxide solution (12 mL, 120 mmol).[1]

Addition of Starting Material: To the stirred solution, add 1,3,5-trifluoro-2-nitrobenzene (10.0

g, 56.5 mmol).[1]

Reaction: Stir the reaction mixture at room temperature for 15 hours.[1]

Work-up:

Upon completion of the reaction, add water (100 mL) and ether (200 mL) to the reaction

mixture for stratification.[1]

Separate the layers and collect the aqueous layer.[1]

Acidify the aqueous layer with 1 N hydrochloric acid.[1]
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Extract the acidified aqueous layer with ether (2 x 200 mL).[1]

Drying and Solvent Removal:

Combine the organic phases and dry over anhydrous magnesium sulfate.[1]

Remove the solvent by distillation under reduced pressure using a rotary evaporator.[1]

Purification:

Purify the crude product by silica gel column chromatography.[1]

Elute the column with a mixture of chloroform and ethyl acetate (10:1, v/v).[1]

Product Isolation:

Collect the fractions containing the desired product and evaporate the solvent to afford

3,5-difluoro-2-nitrophenol as a yellow crystalline powder.[1]

Quantitative Data Summary
The following table summarizes the key quantitative data from the synthesis.

Parameter Value Reference

Starting Material
1,3,5-Trifluoro-2-nitrobenzene

(10.0 g)
[1]

Product 3,5-Difluoro-2-nitrophenol [1]

Yield 7.97 g (81%) [1]

Appearance Yellow crystalline powder [1]

Molecular Formula C₆H₃F₂NO₃ [2]

Molecular Weight 175.09 g/mol [2]

¹H-NMR (CDCl₃) δ

6.53-6.59 (m, 1H), 6.66-6.70

(m, 1H), 10.87 (d, J = 1.2 Hz,

1H)

[1]
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Experimental Workflow
The following diagram illustrates the key steps in the synthesis of 3,5-Difluoro-2-nitrophenol.

Start

Reaction:
1,3,5-Trifluoro-2-nitrobenzene

+ NaOH in DMSO
(Room Temp, 15h)

Work-up:
- Add H₂O and Ether

- Separate layers
- Acidify aqueous layer (HCl)

- Extract with Ether

Drying & Solvent Removal:
- Dry with MgSO₄

- Evaporate solvent

Purification:
Silica Gel Column Chromatography

(Chloroform:Ethyl Acetate 10:1)

Product:
3,5-Difluoro-2-nitrophenol

Click to download full resolution via product page

Caption: Workflow for the synthesis of 3,5-Difluoro-2-nitrophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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